Iopentol
Iopentol
Iopentol, also known as cpd. 5411 or imagopaque, belongs to the class of organic compounds known as acylaminobenzoic acid and derivatives. These are derivatives of amino benzoic acid derivatives where the amine group is N-acylated. Iopentol is considered to be a practically insoluble (in water) and relatively neutral molecule.
Iopentol is an amidobenzoic acid.
Iopentol is used as a contrast medium.
Iopentol is an amidobenzoic acid.
Iopentol is used as a contrast medium.
Brand Name:
Vulcanchem
CAS No.:
89797-00-2
VCID:
VC0125893
InChI:
InChI=1S/C20H28I3N3O9/c1-9(29)26(5-12(32)8-35-2)18-16(22)13(19(33)24-3-10(30)6-27)15(21)14(17(18)23)20(34)25-4-11(31)7-28/h10-12,27-28,30-32H,3-8H2,1-2H3,(H,24,33)(H,25,34)
SMILES:
CC(=O)N(CC(COC)O)C1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I
Molecular Formula:
C20H28I3N3O9
Molecular Weight:
835.2 g/mol
Iopentol
CAS No.: 89797-00-2
Reference Standards
VCID: VC0125893
Molecular Formula: C20H28I3N3O9
Molecular Weight: 835.2 g/mol
| CAS No. | 89797-00-2 |
|---|---|
| Product Name | Iopentol |
| Molecular Formula | C20H28I3N3O9 |
| Molecular Weight | 835.2 g/mol |
| IUPAC Name | 5-[acetyl-(2-hydroxy-3-methoxypropyl)amino]-1-N,3-N-bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide |
| Standard InChI | InChI=1S/C20H28I3N3O9/c1-9(29)26(5-12(32)8-35-2)18-16(22)13(19(33)24-3-10(30)6-27)15(21)14(17(18)23)20(34)25-4-11(31)7-28/h10-12,27-28,30-32H,3-8H2,1-2H3,(H,24,33)(H,25,34) |
| Standard InChIKey | IUNJANQVIJDFTQ-UHFFFAOYSA-N |
| SMILES | CC(=O)N(CC(COC)O)C1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I |
| Canonical SMILES | CC(=O)N(CC(COC)O)C1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I |
| Description | Iopentol, also known as cpd. 5411 or imagopaque, belongs to the class of organic compounds known as acylaminobenzoic acid and derivatives. These are derivatives of amino benzoic acid derivatives where the amine group is N-acylated. Iopentol is considered to be a practically insoluble (in water) and relatively neutral molecule. Iopentol is an amidobenzoic acid. Iopentol is used as a contrast medium. |
| Synonyms | 5-[Acetyl(2-hydroxy-3-methoxypropyl)amino]-N1,N3-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide; 5-[Acetyl(2-hydroxy-3-methoxypropyl)amino]-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide; Imagopaque; Ivepaque; U |
| PubChem Compound | 56016 |
| Last Modified | Nov 11 2021 |
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